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Compound of Interest

Compound Name: Hexyl benzoate

Cat. No.: B1584604

An In-depth Technical Guide to the Core Chemical Properties and Structure of Hexyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl benzoate (CAS No. 6789-88-4) is an organic compound classified as a benzoate ester.
[1] It is a colorless liquid recognized for its characteristic woody-green, piney, and balsamic
odor.[2][3] Primarily utilized as a fragrance and flavoring agent in the cosmetics, perfume, and
food industries, it also serves as a versatile solvent and fixative.[3][4] This technical guide
provides a comprehensive overview of its chemical structure, core physicochemical properties,
detailed experimental protocols for its synthesis, and a summary of its spectral, safety, and
reactivity data, tailored for a scientific audience.

Chemical Structure and Identifiers

Hexyl benzoate is the ester formed from the condensation of benzoic acid and n-hexanol.

Caption: Chemical Structure of Hexyl Benzoate.

Table 1: Chemical Identifiers
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Identifier Value Reference
IUPAC Name hexyl benzoate [51[6]

CAS Number 6789-88-4 [2]
Molecular Formula C13H1802 [2]
Molecular Weight 206.28 g/mol [2][5]
SMILES CCCCCCOC(=0)C1=CC=CC= -

C1

UUGLJIVMIFINVFH-
InChl Key [5]
UHFFFAOYSA-N

FEMA Number 3691 2]

EINECS Number 229-856-5 [7]

Physicochemical Properties

Hexyl benzoate is a clear, colorless liquid under standard conditions.[4][8] It is characterized
by its insolubility in water but is soluble in organic solvents like alcohol.[9][10][11]

Table 2: Physicochemical Data
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Property Value Reference
Appearance Colorless clear liquid [2][4]

Odor Woody-green, piney, balsamic [2][3]
Boiling Point 272 °C (at 760 mm Hg) [2][5][6]
Melting Point Data not available [5171112]
Density 0.98 g/mL (at 25 °C) [2][5][6]
Refractive Index (n20/D) 1.493 [2][5]

Flash Point >110 °C (>230 °F) [2][10]
Vapor Pressure 0.003 mmHg (at 25 °C, est.) [10]

Water Solubility

15.1 mg/L (at 24 °C)

[2]

logP (o/w)

5.1 (at 25 °C)

[2]

Experimental Protocols

Synthesis via Fischer Esterification

Hexyl benzoate is commonly synthesized via the Fischer esterification of benzoic acid with n-
hexanol using a strong acid catalyst, such as sulfuric acid (H2S0Oa4) or p-toluenesulfonic acid (p-
TsOH).[3][7] The reaction is reversible and is driven to completion by using an excess of the
alcohol and removing the water formed as a byproduct, often with a Dean-Stark apparatus.[13]
[14]

/ Nodes A [label="1. Reactant Charging\n- Benzoic Acid\n- n-Hexanol (excess)\n- Toluene
(solvent)\n- Acid Catalyst (e.g., H2SOa4)"]; B [label="2. Reflux & Water Removal\n- Heat mixture
to reflux\n- Collect water in Dean-Stark trap (4-6 hours)"]; C [label="3. Reaction Monitoring\n-
Track progress via Thin-Layer\n Chromatography (TLC)"]; D [label="4. Work-up &
Neutralization\n- Cool reaction mixture\n- Wash with NaHCOs solution\n- Wash with water and
brine"]; E [label="5. Drying & Solvent Removal\n- Dry organic layer (e.g., MgSOa)\n- Remove
toluene via rotary evaporation"]; F [label="6. Purification\n- Purify crude product by\n vacuum
distillation"]; G [label="7. Characterization\n- Confirm structure and purity\n (NMR, IR, GC-
MS)"T;
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I/l Edges A -> B [label="Heat"]; B -> C [label="Sample periodically"]; C -> B [label="Incomplete"];
C -> D [label="Complete"]; D->E; E->F; F->G; }

Caption: Electrochemical Synthesis Experimental Workflow.
Methodology:

o Cell Assembly: Assemble an undivided 10 mL glass vial with two graphite electrodes (1 cm x
5 cm). [9]2. Reagent Loading: Add benzaldehyde (1.0 eq), n-hexanol, a solvent mixture (e.g.,
acetonitrile), and a supporting electrolyte such as tetrabutylammonium fluoride (TBAF) to the
cell. [9]3. Electrolysis: Stir the mixture and apply a constant cell voltage of 5 V for
approximately 5 hours. [9]4. Work-up: Monitor the reaction by TLC. Once complete,
evaporate the excess solvents under reduced pressure.

« Purification: Purify the crude product using normal-phase flash chromatography (e.g., with a
hexane/ethyl acetate eluent) to obtain pure hexyl benzoate. [9]

Spectroscopic Data
Table 3: 1H and 13C NMR Spectral Data
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Spectrum Chemical Shift (6, ppm) Assignment

1H NMR ~8.0 (m, 2H) Aromatic (ortho to C=0)
~7.5 (m, 1H) Aromatic (para to C=0)

~7.4 (m, 2H) Aromatic (meta to C=0)

~4.3 (t, 2H) -O-CHa-

~1.7 (m, 2H) -O-CH2-CH2-

~1.3-1.4 (m, 6H) -(CH2)3-CHs

~0.9 (t, 3H) -CHs

13C NMR ~166.7 C=0 (Ester carbonyl)
~132.8 Aromatic (para)

~130.5 Aromatic (quaternary)

~129.5 Aromatic (ortho)

~128.3 Aromatic (meta)

~65.1 -O-CHa-

~31.5 -CHa-

~28.6 -CH2-

~25.6 -CH2-

~22.5 -CH2-

~14.0 -CHs

(Note: Approximate chemical
shifts compiled from spectral
database previews.)[1][15][16]

Table 4: IR and Mass Spectrometry Data
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Spectrum Key Peaks | Values  Assignment Reference
IR ~3070-3030 cm~1 Aromatic C-H Stretch [17][18]
~2960-2850 cm~1 Aliphatic C-H Stretch [17][18]
C=0 Ester Stretch
~1720 cm~t [17][18]
(strong)
~1270 cm™? C-O Stretch [17][18]
~1100 cm—1 O-C Stretch [17][18]
Mass Spec (El) m/z 206 [M]* (Molecular lon) [19][20]
m/z 123 [CeHsCOOH + HJ* [19][20]
[CsHsCO]* (Benzoyl
m/z 105 ) [19][20]
cation)
[CeHs]* (Phenyl
miz 77 [19][20]

cation)

Reactivity and Stability

Hexyl benzoate exhibits reactivity typical of an ester. It can be hydrolyzed back to benzoic acid

and n-hexanol under acidic or basic conditions. Esters react with acids, liberating heat.

[7]Strong oxidizing acids can cause vigorous, exothermic reactions. [7]Heat is also generated

upon interaction with caustic solutions, and flammable hydrogen gas can be produced by

mixing with alkali metals and hydrides. [7]The compound is considered stable under

recommended storage conditions: in a cool, dry, dark location in a tightly sealed container. [5]

[21]

Safety and Toxicology

Hexyl benzoate is classified as a skin irritant and can cause mild eye irritation. [5][9]lt is also

classified as hazardous to the aquatic environment with long-lasting effects. [22]

Table 5: GHS Hazard Information and Toxicity
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Category Information Reference

) GHSO07 (Exclamation Mark),
GHS Pictograms ] [2][22]
GHSO09 (Environment)

Signal Word Warning [2]

H315: Causes skin irritation.
Hazard Statements H410: Very toxic to aquatic life [2][22]

with long lasting effects.

P273: Avoid release to the
] environment. P302+P352: IF
Precautionary Statements ) [2][22]
ON SKIN: Wash with plenty of

soap and water.

Oral LD50 (Rat) 12300 mg/kg [5]

Dermal LD50 (Rabbit) 21 mL/kg [5]

Standard personal protective equipment, including gloves and safety glasses, should be used
when handling this chemical. [23]Spills should be absorbed with inert material and disposed of
as hazardous waste. [24]

Conclusion

This technical guide provides essential data on hexyl benzoate for scientific and industrial
applications. The information compiled, from its fundamental chemical structure and properties
to detailed synthesis protocols and safety data, serves as a robust resource for researchers in
chemistry, pharmacology, and materials science. The provided experimental workflows and
tabulated data offer a practical foundation for the synthesis, characterization, and safe handling
of this versatile benzoate ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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